Cas no 19656-83-8 (2-(Quinolin-3-yl)acetic acid hydrochloride)

• Product Name: 2-(Quinolin-3-yl)acetic acid hydrochloride
• CAS No: 19656-83-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1029698
• PubChem ID: 71627121
• Update Time: 2025-09-21

2-(Quinolin-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-3-yl)acetic acid hydrochloride
• 2-quinolin-3-ylacetic acid,hydrochloride
• SB69693
• 2-(Quinolin-3-yl)aceticacidhydrochloride
• G44550
• MFCD26383587
• SY246675
• (Quinolin-3-yl)acetic acid--hydrogen chloride (1/1)
• 19656-83-8
• DTXSID10856499
• 2-quinolin-3-ylacetic acid;hydrochloride
• EN300-1706212

• Inchi： 1S/C11H9NO2.ClH/c13-11(14)6-8-5-9-3-1-2-4-10(9)12-7-8;/h1-5,7H,6H2,(H,13,14);1H
• InChI Key： OZGVIPQNJVJCSN-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CN=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(Quinolin-3-yl)acetic acid hydrochloride

2-(Quinolin-3-yl)acetic Acid Hydrochloride: A Comprehensive Overview

2-(Quinolin-3-yl)acetic acid hydrochloride, also known by its CAS number 19656-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of quinoline derivatives, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a quinoline ring substituted at the 3-position with an acetic acid group, which is further protonated to form the hydrochloride salt. This structural feature imparts unique chemical and biological properties to the compound.

The synthesis of 2-(Quinolin-3-yl)acetic acid hydrochloride typically involves a multi-step process that includes nucleophilic substitution, oxidation, and acid-base reactions. The quinoline ring is a key structural element, contributing to the compound's aromaticity and electronic properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial applications.

One of the most promising areas of research involving 2-(Quinolin-3-yl)acetic acid hydrochloride is its potential as a precursor in drug development. Quinoline derivatives are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Studies have shown that this compound exhibits significant activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research.

In recent years, researchers have explored the use of 2-(Quinolin-3-yl)acetic acid hydrochloride in the development of novel materials with unique electronic properties. The compound's aromatic structure and functional groups make it suitable for applications in organic electronics, such as in the fabrication of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Experimental studies have demonstrated that this compound can serve as a building block for constructing advanced materials with tailored electronic characteristics.

The physical properties of 2-(Quinolin-3-yl)acetic acid hydrochloride are also noteworthy. It exists as a crystalline solid with a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, 2-(Quinolin-3-yl)acetic acid hydrochloride should be handled with care due to its potential irritancy to the eyes and skin. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling. Storage should be in a cool, dry place away from direct sunlight to prevent degradation.

The future outlook for 2-(Quinolin-3-yl)acetic acid hydrochloride is bright, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Its unique combination of chemical stability and biological activity positions it as a versatile compound with wide-ranging potential across multiple disciplines.